2-Keto-3-deoxygluconate

Specification

• Description: 2-dehydro-3-deoxy-D-galactonic acid is the 2-dehydro-3-deoxy derivative of D-galactonic acid. It has a role as an Escherichia coli metabolite. It is a ketoaldonic acid and a hexonic acid. It is functionally related to a galactonic acid. It is a conjugate acid of a 2-dehydro-3-deoxy-D-galactonate. It is an enantiomer of a 2-keto-3-deoxy-L-galactonic acid.; 2-Keto-3-deoxy-D-gluconic acid is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
• CAS No.: 17510-99-5
• Molecular Formula: C6H10O6
• Molecular Weight: 178.14 g/mol
• IUPAC Name: (4R,5R)-4,5,6-trihydroxy-2-oxohexanoic acid
• Standard InChI: InChI=1S/C6H10O6/c7-2-5(10)3(8)1-4(9)6(11)12/h3,5,7-8,10H,1-2H2,(H,11,12)/t3-,5-/m1/s1
• Standard InChI Key: WPAMZTWLKIDIOP-NQXXGFSBSA-N
• Isomeric SMILES: C([C@H]([C@@H](CO)O)O)C(=O)C(=O)O
• SMILES: C(C(C(CO)O)O)C(=O)C(=O)O
• Canonical SMILES: C(C(C(CO)O)O)C(=O)C(=O)O